Cas no 2172031-54-6 ((3-methanesulfonylphenyl)methanesulfonamide)
(3-methanesulfonylphenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- (3-methanesulfonylphenyl)methanesulfonamide
- EN300-1617652
- 2172031-54-6
-
- Inchi: 1S/C8H11NO4S2/c1-14(10,11)8-4-2-3-7(5-8)6-15(9,12)13/h2-5H,6H2,1H3,(H2,9,12,13)
- InChI Key: MVMQINSICBYYSV-UHFFFAOYSA-N
- SMILES: S(C)(C1=CC=CC(=C1)CS(N)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 249.01295018g/mol
- Monoisotopic Mass: 249.01295018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 111Ų
(3-methanesulfonylphenyl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1617652-0.05g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 0.05g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-0.1g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 0.1g |
$1332.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-0.25g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 0.25g |
$1393.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-0.5g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 0.5g |
$1453.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-1.0g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 1g |
$1515.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-2.5g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 2.5g |
$2969.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-5.0g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 5g |
$4391.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-10.0g |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 10g |
$6512.0 | 2023-06-04 | ||
| Enamine | EN300-1617652-50mg |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 50mg |
$1129.0 | 2023-09-23 | ||
| Enamine | EN300-1617652-100mg |
(3-methanesulfonylphenyl)methanesulfonamide |
2172031-54-6 | 100mg |
$1183.0 | 2023-09-23 |
(3-methanesulfonylphenyl)methanesulfonamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on (3-methanesulfonylphenyl)methanesulfonamide
Introduction to (3-methanesulfonylphenyl)methanesulfonamide (CAS No. 2172031-54-6)
(3-methanesulfonylphenyl)methanesulfonamide, with the CAS number 2172031-54-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methanesulfonyl group attached to a phenyl ring and a methanesulfonamide moiety, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in medicinal chemistry.
The sulfonamide functional group is well-documented for its role in drug design, often serving as a key pharmacophore in various therapeutic agents. The specific arrangement of atoms in (3-methanesulfonylphenyl)methanesulfonamide enhances its potential to interact with biological targets, such as enzymes and receptors, thereby modulating physiological processes. This compound's molecular structure suggests that it may exhibit properties similar to other sulfonamides, including antimicrobial, anti-inflammatory, and anticancer activities. These potential applications have prompted extensive research into its synthesis, characterization, and biological evaluation.
In recent years, there has been a growing interest in developing novel sulfonamide derivatives as therapeutic agents due to their favorable pharmacokinetic profiles and low toxicity. The synthesis of (3-methanesulfonylphenyl)methanesulfonamide involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as multi-step cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this molecule efficiently.
The chemical properties of (3-methanesulfonylphenyl)methanesulfonamide, including its solubility, stability, and reactivity, have been thoroughly investigated. These studies have revealed that the compound exhibits good solubility in polar solvents, which is advantageous for formulation development. Additionally, its stability under various storage conditions ensures that it remains viable for long-term research and commercial applications. The reactivity of the methanesulfonyl and methanesulfonamide groups provides multiple avenues for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.
Biological activity is a critical aspect of evaluating any potential drug candidate. Preliminary studies on (3-methanesulfonylphenyl)methanesulfonamide have shown promising results in various in vitro assays. These assays have highlighted its ability to inhibit certain enzymes and modulate signaling pathways associated with diseases such as cancer and inflammation. The compound's interaction with biological targets suggests that it may serve as a lead compound for the development of novel therapeutics targeting these conditions.
The pharmaceutical industry has increasingly recognized the importance of sulfonamide derivatives in drug discovery due to their versatility and efficacy. The structural diversity within this class of compounds allows for the exploration of multiple therapeutic modalities. (3-methanesulfonylphenyl)methanesulfonamide, with its unique structural features, represents a significant advancement in this field. Its potential applications extend beyond traditional sulfonamide-based therapies, opening new avenues for treating complex diseases.
In conclusion, (3-methanesulfonylphenyl)methanesulfonamide (CAS No. 2172031-54-6) is a highly promising compound with substantial potential in pharmaceutical research. Its molecular structure, chemical properties, and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its synthesis, understanding its mechanism of action, and exploring its efficacy in preclinical models. As our understanding of this compound grows, so too does its potential to contribute to advancements in medicine.
2172031-54-6 ((3-methanesulfonylphenyl)methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)